Cas no 1185314-66-2 (3-Bromo-4-(iso-propyl-d7)-furan)

• Product Name: 3-Bromo-4-(iso-propyl-d7)-furan
• CAS No: 1185314-66-2
• MF: C₇H₂D₇BrO
• MW: 196.09
• CID: 5142217
• Update Time: 2025-10-29

3-Bromo-4-(iso-propyl-d7)-furan Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(iso-propyl-d7)-furan

• Inchi： 1S/C7H9BrO/c1-5(2)6-3-9-4-7(6)8/h3-5H,1-2H3/i1D3,2D3,5D
• InChI Key： CHOXCICECOGAGI-TXVPSQRDSA-N
• SMILES： C([2H])(C1=COC=C1Br)(C([2H])([2H])[2H])C([2H])([2H])[2H]

Additional information on 3-Bromo-4-(iso-propyl-d7)-furan

3-Bromo-4-(iso-propyl-d7)-furan: A Comprehensive Overview

3-Bromo-4-(iso-propyl-d7)-furan, with the CAS number 1185314-66-2, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its furan ring structure, which is a five-membered aromatic ring consisting of four carbon atoms and one oxygen atom. The presence of a bromine atom at the 3-position and an iso-propyl-d7 group at the 4-position introduces interesting electronic and structural properties that make this compound valuable for various applications.

The synthesis of 3-Bromo-4-(iso-propyl-d7)-furan involves a multi-step process that typically begins with the preparation of the furan ring. This is often achieved through the oxidation of dihydrofuran derivatives or through cyclization reactions involving appropriate precursors. The introduction of the bromine atom and the iso-propyl-d7 group requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

One of the most intriguing aspects of 3-Bromo-4-(iso-propyl-d7)-furan is its electronic structure. The furan ring itself is known for its aromaticity, which arises from the conjugation of π-electrons across the ring. The substitution pattern, particularly the presence of electron-withdrawing groups like bromine, can significantly influence the electronic properties of the molecule. This makes it an attractive candidate for use in organic electronics, where controlling electron transport is crucial.

In terms of applications, 3-Bromo-4-(iso-propyl-d7)-furan has shown promise in several areas. In organic electronics, it has been used as a building block for constructing advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). Its unique electronic properties allow for efficient charge transport, which is essential for high-performance devices. Additionally, this compound has been explored in medicinal chemistry as a potential lead molecule for drug development. Its ability to interact with biological systems in specific ways makes it a valuable tool for researchers in this field.

Recent studies have also highlighted the potential of 3-Bromo-4-(iso-propyl-d7)-furan in materials science. Researchers have investigated its use in creating novel polymers and composites with tailored properties. For instance, incorporating this compound into polymer backbones can enhance mechanical strength and thermal stability, making these materials suitable for high-temperature applications.

The isotopic substitution with deuterium (d7) in the iso-propyl group adds another layer of complexity to this compound's properties. Deuterium substitution can influence nuclear magnetic resonance (NMR) spectra, making it easier to study molecular dynamics and interactions. This has proven useful in both academic research and industrial applications where precise control over molecular behavior is required.

In conclusion, 3-Bromo-4-(iso-propyl-d7)-furan, CAS number 1185314-66-2, stands out as a versatile compound with a wide range of potential applications. Its unique structure, electronic properties, and isotopic substitution make it a valuable tool in organic chemistry, materials science, and medicinal research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in various scientific disciplines.